Cas no 918411-46-8 (2S-7-Aza-bicyclo2.2.1heptane-2,7-dicarboxylic acid 7-tert-butyl ester)

• Product Name: 2S-7-Aza-bicyclo2.2.1heptane-2,7-dicarboxylic acid 7-tert-butyl ester
• CAS No: 918411-46-8
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• MDL: MFCD14581084
• CID: 776629
• PubChem ID: 70700443
• Update Time: 2025-04-19

2S-7-Aza-bicyclo2.2.1heptane-2,7-dicarboxylic acid 7-tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (1S,2S,4R)-7-(tert-Butoxycarbonyl)-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
• (1R,3S,4S)-7-[(2-methylpropan-2-yl)oxycarbonyl]-7-azabicyclo[2.2.1]heptane-3-carboxylic acid
• 2S-7-Aza-bicyclo[2.2.1]heptane-2,7-dicarboxylic acid 7-tert-butyl ester
• 7-Azabicyclo[2.2.1]heptane-2,7-dicarboxylic acid, 7-(1,1-dimethylethyl) ester, (1S,2S,4R)-
• (1S,2S,4R)-7-(TERT-BUTOXYCARBONYL)-7-AZABICYCLO[2.2.1]HEPTANE-2-CARBOXYLICACID
• EN300-705963
• A21472
• AKOS025400994
• 918411-46-8
• rac-(1S,2S,4R)-7-(t-Butoxycarbonyl)-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
• (1S,2S,4R)-7-BOC-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
• (1S,2S,4R)-7-[(2-methylpropan-2-yl)oxycarbonyl]-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
• F89212
• Rac-(1s,2s,4r)-7-(tert-butoxycarbonyl)-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
• 711082-67-6
• AKOS016002916
• (1S,2S,4R)-7-[(tert-butoxy)carbonyl]-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
• MFCD12198741
• RAC-(1R,2R,4S)-7-[(TERT-BUTOXY)CARBONYL]-7-AZABICYCLO[2.2.1]HEPTANE-2-CARBOXYLIC ACID
• DTXSID70743275
• CS-0079211
• DB-361868
• 2S-7-Aza-bicyclo2.2.1heptane-2,7-dicarboxylic acid 7-tert-butyl ester

• MDL： MFCD14581084
• Inchi： 1S/C12H19NO4/c1-12(2,3)17-11(16)13-7-4-5-9(13)8(6-7)10(14)15/h7-9H,4-6H2,1-3H3,(H,14,15)/t7-,8+,9+/m1/s1
• InChI Key： XRDRXGVDCVQVPV-VGMNWLOBSA-N
• SMILES： O(C(C)(C)C)C(N1[C@@H]2CC[C@H]1[C@@H](C(=O)O)C2)=O

Computed Properties

• Exact Mass: 241.13100
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.233
• Boiling Point: 371.004°C at 760 mmHg
• Flash Point: 178.177°C
• Refractive Index: 1.527
• PSA: 66.84000
• LogP: 1.79690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids